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Compound of Interest

Compound Name: Methyl 4-amino-3-fluorobenzoate

Cat. No.: B168591 Get Quote

In-Depth Technical Guide to Methyl 4-amino-3-
fluorobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,

suppliers, and key technical data for Methyl 4-amino-3-fluorobenzoate (CAS No. 185629-32-

7). It also includes a detailed, representative experimental protocol for its synthesis via Fischer

esterification, a common and effective method for this class of compounds.

Core Compound Information
Methyl 4-amino-3-fluorobenzoate is a fluorinated aromatic compound frequently utilized as a

building block in medicinal chemistry and organic synthesis. Its structure, featuring an amino

group and a methyl ester on a fluorinated benzene ring, makes it a valuable intermediate for

the synthesis of complex molecules, including active pharmaceutical ingredients (APIs).

Key Identifiers:

IUPAC Name: methyl 4-amino-3-fluorobenzoate[1]

CAS Number: 185629-32-7[1][2]

Molecular Formula: C₈H₈FNO₂[1][2]
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Molecular Weight: 169.15 g/mol [1]

Commercial Availability and Suppliers
Methyl 4-amino-3-fluorobenzoate is readily available from a variety of chemical suppliers.

The purity of the commercially available compound is typically high, often exceeding 98%. The

following table summarizes key quantitative data from a selection of suppliers.

Supplier CAS Number Purity/Specification
Available
Quantities

CP Lab Safety 185629-32-7 min 98% 100 grams[2]

BLD Pharm 185629-32-7
Data available via

website
Various

Alfa Chemistry 185629-32-7 Research Grade Inquire for details

ChemScene 185629-32-7 >98% Inquire for details

Note: Availability and specific quantities are subject to change. It is recommended to consult

the suppliers directly for the most current information.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 4-amino-3-fluorobenzoate is

provided in the table below.

Property Value

Molecular Weight 169.15 g/mol [1]

Appearance Light yellow to yellow to orange powder/crystal

Storage Room temperature, in a dark, inert atmosphere
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A prevalent and reliable method for the synthesis of Methyl 4-amino-3-fluorobenzoate is the

Fischer esterification of its corresponding carboxylic acid precursor, 4-amino-3-fluorobenzoic

acid. The following protocol is based on established methods for similar aniline derivatives.

Reaction: Fischer Esterification

Starting Material: 4-amino-3-fluorobenzoic acid Reagents: Methanol (reagent and solvent),

Sulfuric Acid (catalyst)

Detailed Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-amino-3-fluorobenzoic acid in an excess of anhydrous methanol.

Catalyst Addition: Cool the solution in an ice bath. Slowly and carefully add concentrated

sulfuric acid dropwise to the stirred solution. The addition of the strong acid protonates the

amino group, forming the ammonium salt, which may precipitate.

Reflux: After the addition of the catalyst is complete, remove the ice bath and heat the

mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography

(TLC).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Reduce the volume of the mixture under reduced pressure to remove the excess

methanol.

Carefully neutralize the acidic mixture by adding a saturated aqueous solution of a weak

base, such as sodium bicarbonate, until the cessation of gas evolution (CO₂).

The product, Methyl 4-amino-3-fluorobenzoate, will precipitate out of the aqueous

solution.

Purification:

Collect the solid product by vacuum filtration.
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Wash the collected solid with cold water to remove any remaining salts.

The crude product can be further purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield the final, high-purity product.

Visualizations
Synthesis Workflow via Fischer Esterification

The following diagram illustrates the logical workflow for the synthesis of Methyl 4-amino-3-
fluorobenzoate from 4-amino-3-fluorobenzoic acid.
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Synthesis of Methyl 4-amino-3-fluorobenzoate

Starting Materials

Reaction Step

Work-up & Purification

4-amino-3-fluorobenzoic acid

Add conc. H₂SO₄ (catalyst)

Methanol (excess)

Heat to Reflux

Neutralize with NaHCO₃

Precipitation

Filter and Wash

Recrystallize

Methyl 4-amino-3-fluorobenzoate

Click to download full resolution via product page

Caption: Fischer esterification workflow for Methyl 4-amino-3-fluorobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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